Cas no 1398504-07-8 (Dimethyl (2-oxo-3-(2-(trifluoromethyl)phenoxy)propyl)phosphonate)

• Product Name: Dimethyl (2-oxo-3-(2-(trifluoromethyl)phenoxy)propyl)phosphonate
• CAS No: 1398504-07-8
• MF: C₁₂H₁₄F₃O₅P
• MW: 326.205535411835
• CID: 5693493
• PubChem ID: 21506355
• Update Time: 2023-10-13

Dimethyl (2-oxo-3-(2-(trifluoromethyl)phenoxy)propyl)phosphonate Chemical and Physical Properties

Names and Identifiers

• 1398504-07-8
• [2-OXO-3-(2-TRIFLUOROMETHYLPHENOXY)-PROPYL]-PHOSPHONIC ACID DIMETHYL ESTER
• Dimethyl (2-oxo-3-(2-(trifluoromethyl)phenoxy)propyl)phosphonate
• Dimethyl(2-oxo-3-(2-(trifluoromethyl)phenoxy)propyl)phosphonate
• DTXSID501134675
• Phosphonic acid, P-[2-oxo-3-[2-(trifluoromethyl)phenoxy]propyl]-, dimethyl ester
• RB3097
• LOBSNKBFIHDTTJ-UHFFFAOYSA-N
• SCHEMBL11822299

• Inchi： 1S/C12H14F3O5P/c1-18-21(17,19-2)8-9(16)7-20-11-6-4-3-5-10(11)12(13,14)15/h3-6H,7-8H2,1-2H3
• InChI Key： LOBSNKBFIHDTTJ-UHFFFAOYSA-N
• SMILES： P(CC(COC1C=CC=CC=1C(F)(F)F)=O)(=O)(OC)OC

Computed Properties

• Exact Mass: 326.05309503g/mol
• Monoisotopic Mass: 326.05309503g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 61.8Ų